Cas no 250600-42-1 (1-(2-bromoethoxy)-4-propoxybenzene)

• Product Name: 1-(2-bromoethoxy)-4-propoxybenzene
• CAS No: 250600-42-1
• MF: C₁₁H₁₅BrO₂
• MW: 259.139602899551
• CID: 3106904
• PubChem ID: 4996090
• Update Time: 2025-05-20

1-(2-bromoethoxy)-4-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethoxy)-4-propoxybenzene
• Benzene, 1-(2-bromoethoxy)-4-propoxy-
• NCGC00342612-01
• Z55993020
• G34117
• AKOS000116870
• AB01334850-02
• EN300-09138
• 250600-42-1

• Inchi： 1S/C11H15BrO2/c1-2-8-13-10-3-5-11(6-4-10)14-9-7-12/h3-6H,2,7-9H2,1H3
• InChI Key： GULIYFUKBQTDHC-UHFFFAOYSA-N
• SMILES： C1(OCCBr)=CC=C(OCCC)C=C1

Computed Properties

• Exact Mass: 258.02554Da
• Monoisotopic Mass: 258.02554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5Ų

1-(2-bromoethoxy)-4-propoxybenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-bromoethoxy)-4-propoxybenzene

Chemical Profile of 1-(2-bromoethoxy)-4-propoxybenzene (CAS No. 250600-42-1)

1-(2-bromoethoxy)-4-propoxybenzene, identified by its Chemical Abstracts Service (CAS) number 250600-42-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic ether derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and material science. The presence of both bromo and propoxy substituents on a benzene ring imparts distinct electronic and steric properties, making it a versatile intermediate for synthesizing more complex molecules.

The compound’s molecular structure consists of a benzene core substituted at the 2-position with a 2-bromoethoxy group and at the 4-position with a propoxy group. This arrangement creates a balance between electron-withdrawing and electron-donating effects, which can influence its reactivity and interactions with biological targets. The bromoethoxy moiety, in particular, is known to enhance lipophilicity and metabolic stability, while the propoxy group contributes to solubility and binding affinity.

In recent years, 1-(2-bromoethoxy)-4-propoxybenzene has been explored as a key intermediate in the development of novel therapeutic agents. Its structural features make it an attractive candidate for further derivatization, allowing researchers to fine-tune its pharmacological properties. For instance, modifications at the bromine or propoxy positions can lead to compounds with enhanced binding affinity to specific enzymes or receptors, which is crucial for drug design.

One of the most compelling areas of research involving 1-(2-bromoethoxy)-4-propoxybenzene is its role in synthesizing kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By leveraging the compound’s scaffold, chemists have been able to develop inhibitors that target specific kinases with high selectivity. The bromoethoxy group provides a handle for further functionalization, enabling the creation of molecules that can modulate kinase activity effectively.

Additionally, the compound has shown promise in the development of antimicrobial agents. The unique combination of substituents enhances its ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways. Researchers have reported promising results in vitro when using derivatives of 1-(2-bromoethoxy)-4-propoxybenzene against multidrug-resistant strains of bacteria. This underscores the compound’s potential as a lead structure for novel antibiotics.

The synthesis of 1-(2-bromoethoxy)-4-propoxybenzene typically involves multi-step organic reactions, starting from commercially available aromatic precursors. The process often includes bromination followed by etherification reactions to introduce the ethoxy and propoxy groups. Advances in synthetic methodologies have improved the efficiency and scalability of these reactions, making it more feasible to produce larger quantities for research purposes.

In terms of applications beyond pharmaceuticals, 1-(2-bromoethoxy)-4-propoxybenzene has been investigated for use in material science. Its ability to undergo further functionalization makes it a valuable building block for polymers and coatings that exhibit specialized properties. For example, derivatives of this compound have been explored as flame retardants or as components in high-performance adhesives due to their thermal stability and compatibility with other polymers.

The chemical properties of 1-(2-bromoethoxy)-4-propoxybenzene also make it useful in analytical chemistry. Its distinct spectral signature allows for easy detection and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy or mass spectrometry (MS). This has been particularly useful in metabolomics studies where researchers need to identify and quantify intermediates or metabolites in biological systems.

As research continues to evolve, the potential applications of 1-(2-bromoethoxy)-4-prop oxybenzene are likely to expand further. Innovations in computational chemistry and artificial intelligence are enabling more rapid screening of compounds like this one for various biological activities. This high-throughput approach accelerates the discovery process, allowing scientists to identify promising candidates more efficiently than traditional methods alone.

In conclusion,1-(2-bromoeth oxy)-4-prop oxybenzene (CAS No. 250600-42-1) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for medicinal chemists seeking new drug candidates, as well as for materials scientists developing advanced polymers and coatings. As our understanding of its properties grows, so too will its utility in addressing some of today’s most pressing scientific challenges.